Cefditoren impurity 3, Cefetamet Pivoxil

• CAS No.: 65243-33-6
• Product Name: Cefditoren impurity 3, Cefetamet Pivoxil
• Molecular Formula: C20H25N5O7S2
• Molecular Weight: 511.6 g/mol
• IUPAC Name: 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Standard InChI: InChI=1S/C20H25N5O7S2/c1-9-6-33-16-12(23-14(26)11(24-30-5)10-7-34-19(21)22-10)15(27)25(16)13(9)17(28)31-8-32-18(29)20(2,3)4/h7,12,16H,6,8H2,1-5H3,(H2,21,22)(H,23,26)/b24-11-/t12-,16-/m1/s1
• Standard InChIKey: DASYMCLQENWCJG-XUKDPADISA-N
• Isomeric SMILES: CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)/C(=N\OC)/C3=CSC(=N3)N)SC1)C(=O)OCOC(=O)C(C)(C)C
• Canonical SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)OCOC(=O)C(C)(C)C
• Appearance: Pale Yellow Solid
• Melting Point: 158-160°C
• Description: Cefetamet Pivoxil is the pivalate ester prodrug form of cefetamet, a semi-synthetic, beta-lactamase-stable, third-generation cephalosporin with antibacterial activity. After oral administration of cefetamet pivoxil, the ester bond is cleaved, releasing active cefetamet.; Cefetamet pivoxil is a member of 1,3-thiazoles, an oxime O-ether, a member of cephams and a pivaloyloxymethyl ester.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-3-methyl -8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid (2,2-Dimethyl-1- oxopropoxy)methyl Ester; Cefetamet (Pivaloyloxy)methyl Ester; Ceftamet Pivoxil; Cefyl; Ro 15-807
• PubChem Compound: 5486182
• Last Modified: Nov 11 2021